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Compound of Interest

Compound Name: 1-Undecanol-d4

Cat. No.: B12309891

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of 1-
Undecanol-d4, a deuterated form of 1-Undecanol. This document is intended for use by
researchers, scientists, and professionals in drug development who require detailed
information on the physical properties, experimental determination methods, and a procedural
workflow for the characterization of this compound.

Introduction

1-Undecanol-d4 is a stable isotope-labeled version of 1-Undecanol, a fatty alcohol. In this
molecule, four hydrogen atoms have been replaced by deuterium atoms. This isotopic
substitution is a valuable tool in various scientific applications, including metabolic studies,
pharmacokinetic research, and as an internal standard in analytical chemistry. The inclusion of
deuterium atoms can subtly alter the physical properties of the molecule compared to its non-
deuterated counterpart due to the increased mass of deuterium. This guide provides key
physical data for 1-Undecanol-d4 and outlines the standard methodologies for its experimental
determination.

Physical and Chemical Properties

The physical properties of 1-Undecanol-d4 are expected to be very similar to those of 1-
Undecanol, with slight increases in molecular weight, density, melting point, and boiling point
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due to the heavier deuterium isotopes. The table below summarizes the known and estimated
physical data for 1-Undecanol-d4.

Property Value Notes

Chemical Formula C11H20D40O

Molecular Weight 176.33 g/mol

Appearance Colorless liquid At room temperature.

Estimated to be slightly higher

Melting Point Approx. 19 °C
than 1-Undecanol.
At standard pressure.
Boiling Point Approx. 243 °C Estimated to be slightly higher
than 1-Undecanol.
) Estimated to be slightly higher
Density Approx. 0.83 g/cm?3 at 20°C

than 1-Undecanol.

Solubilit Insoluble in water; Soluble in
olubili
Y ethanol and diethyl ether.

Experimental Protocols for Physical
Characterization

Accurate determination of the physical characteristics of 1-Undecanol-d4 is crucial for its
application in research and development. The following sections detail standard laboratory
protocols for measuring its key physical properties.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which 1-Undecanol-d4 transitions from a
solid to a liquid.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp)
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o Capillary tubes (one end sealed)
e Mortar and pestle

e Spatula

Procedure:

e Ensure the 1-Undecanol-d4 sample is solid by cooling it below its expected melting point
(e.g., in an ice bath).

« If the sample is crystalline, finely powder it using a mortar and pestle.

o Pack the dry, powdered sample into the open end of a capillary tube to a height of 2-3 mm.
This can be achieved by tapping the sealed end of the tube on a hard surface.

o Place the capillary tube into the heating block of the melting point apparatus.

o Set the apparatus to heat at a rapid rate to a temperature approximately 10-15°C below the
expected melting point.

o Decrease the heating rate to 1-2°C per minute to allow for accurate observation.

o Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire sample becomes a clear liquid (the completion of
melting). The recorded range is the melting point of the sample.[1][2][3][4][5]

Boiling Point Determination (Micro-Boiling Point
Method)

Objective: To determine the temperature at which the vapor pressure of liquid 1-Undecanol-d4
equals the atmospheric pressure.

Apparatus:
e Thiele tube or a small test tube with a side arm

e Thermometer
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Capillary tube (one end sealed)

Small rubber band or wire to attach the capillary tube to the thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Heat-transfer fluid (e.g., mineral oil)

Procedure:

e Add a small amount (0.5-1 mL) of 1-Undecanol-d4 to a small test tube.

o Place a capillary tube, with its sealed end up, into the test tube containing the liquid.

o Attach the test tube to a thermometer using a rubber band, ensuring the sample is level with
the thermometer bulb.

o Clamp the assembly in a Thiele tube filled with a heat-transfer fluid, or suspend it in a beaker
of the fluid on a hot plate.

o Heat the apparatus gently. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

o Continue heating until a steady and rapid stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid begins to be
drawn into the capillary tube.[6][7][8]

Density Determination (Pycnometer Method)

Objective: To determine the mass per unit volume of 1-Undecanol-d4.
Apparatus:
o Pycnometer (a glass flask with a specific, known volume)

e Analytical balance (accurate to at least 0.001 g)
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Thermometer

Water bath

Procedure:

Thoroughly clean and dry the pycnometer.
Weigh the empty, dry pycnometer on an analytical balance and record its mass (ma).

Fill the pycnometer with 1-Undecanol-d4, ensuring there are no air bubbles. Place the
stopper and allow any excess liquid to overflow.

Wipe the outside of the pycnometer dry.

Place the filled pycnometer in a constant temperature water bath (e.g., 20°C) until it reaches
thermal equilibrium.

Remove the pycnometer from the bath, dry it completely, and weigh it. Record the mass
(m2).

The mass of the 1-Undecanol-d4 is mz2 - ma.

The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.[9][10][11][12][13]

Solubility Determination

Objective: To qualitatively determine the solubility of 1-Undecanol-d4 in various solvents.

Apparatus:

Small test tubes
Graduated pipettes or droppers
Vortex mixer or stirring rods

Solvents to be tested (e.g., water, ethanol, diethyl ether)
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Procedure:
» Add approximately 1 mL of the solvent to a clean, dry test tube.

e Add a small, measured amount of 1-Undecanol-d4 (e.g., 0.1 mL or a few drops) to the
solvent.

 Vigorously shake or vortex the mixture for 30-60 seconds.

» Allow the mixture to stand and observe if the 1-Undecanol-d4 has dissolved completely. A
clear, homogeneous solution indicates solubility. The presence of droplets, cloudiness, or a
separate layer indicates insolubility or partial solubility.

o Repeat the process with different solvents to determine the solubility profile.[14][15][16][17]
[18]

Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a sample of 1-Undecanol-d4.
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Workflow for Physical Characterization of 1-Undecanol-d4

Sample Preparation

Obtain 1-Undecanol-d4 Sample

:

Purify Sample (if necessary)

Primary Characterization

Visual Inspection
(Color, State)

:

Solubility Testing
(Water, Organic Solvents)

Quantitative Measurements

Melting Point Determination Boiling Point Determination Density Measurement

Data Analysis|and Reporting

P> Compile Data into Table |@——

:

Generate Technical Report

Click to download full resolution via product page

Caption: A logical workflow for the physical characterization of 1-Undecanol-d4.
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Conclusion

This technical guide provides essential information on the physical characteristics of 1-
Undecanol-d4 and the standard experimental procedures for their determination. The data and
protocols presented herein are intended to support researchers and professionals in the
effective use and characterization of this isotopically labeled compound in their scientific
endeavors. Accurate physical data is fundamental to the successful design and interpretation of
experiments in drug development and other research fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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